9-benzyl-1,7-dimethyl-3-phenethyl-6,7,8,9-tetrahydropyrimido[2,1-f]purine-2,4(1H,3H)-dione

• IUPAC Name: 9-benzyl-1,7-dimethyl-3-(2-phenylethyl)-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione
• InChI: InChI=1S/C25H27N5O2/c1-18-15-28(17-20-11-7-4-8-12-20)24-26-22-21(30(24)16-18)23(31)29(25(32)27(22)2)14-13-19-9-5-3-6-10-19/h3-12,18H,13-17H2,1-2H3
• InChI Key: YKOKKAPTWNMNSN-UHFFFAOYSA-N
• Canonical SMILES: CC1CN(C2=NC3=C(N2C1)C(=O)N(C(=O)N3C)CCC4=CC=CC=C4)CC5=CC=CC=C5
• Molecular Formula: C25H27N5O2
• Molecular Weight: 429.5 g/mol

Description

9-benzyl-1,7-dimethyl-3-phenethyl-6,7,8,9-tetrahydropyrimido[2,1-f]purine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C25H27N5O2 and its molecular weight is 429.524. The purity is usually 95%.
BenchChem offers high-quality 9-benzyl-1,7-dimethyl-3-phenethyl-6,7,8,9-tetrahydropyrimido[2,1-f]purine-2,4(1H,3H)-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 9-benzyl-1,7-dimethyl-3-phenethyl-6,7,8,9-tetrahydropyrimido[2,1-f]purine-2,4(1H,3H)-dione including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Properties

• The synthesis of complex purine derivatives, such as the one , often involves multi-step chemical reactions aiming at introducing or modifying functional groups to explore their chemical and biological properties. For example, derivatives of purine fused with thiadiazepino and pyrimido ring systems have been synthesized through a series of reactions starting from simpler purine structures, showcasing the chemical versatility and potential for generating diverse molecular entities with unique properties (Hesek & Rybár, 1994).

Potential Therapeutic Applications

• Research on annelated xanthine scaffold derivatives, including those similar to the specified chemical structure, has shown potential in targeting adenosine receptors and monoamine oxidase B (MAO-B). These compounds are explored for their dual-target-directed ligand properties, offering therapeutic potential for neurodegenerative diseases like Parkinson's disease. Specifically, modifications to the xanthine core have led to the identification of potent ligands with selectivity towards A2A adenosine receptors and MAO-B inhibition (Załuski et al., 2019).

Anti-inflammatory and Pharmacological Studies

• Analogues based on pyrimidopurinedione ring systems have been investigated for their anti-inflammatory activity, illustrating the scope of purine derivatives in developing new therapeutic agents. Such studies are crucial in understanding the pharmacological properties of these compounds, potentially leading to novel treatments for chronic inflammation and related disorders (Kaminski et al., 1989).